5-Iodo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-amine

• Molecular Formula: C7H9F3IN3
• Molecular Weight: 319.07 g/mol
• IUPAC Name: 5-iodo-1-propan-2-yl-3-(trifluoromethyl)pyrazol-4-amine
• InChI: InChI=1S/C7H9F3IN3/c1-3(2)14-6(11)4(12)5(13-14)7(8,9)10/h3H,12H2,1-2H3
• InChI Key: QDIBTIQKGHOFKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=C(C(=N1)C(F)(F)F)N)I

Description

5-Iodo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-amine is a halogenated pyrazole derivative characterized by a trifluoromethyl group at position 3, an isopropyl substituent at position 1, and an iodine atom at position 5. This compound belongs to a class of pyrazole-based molecules known for their structural versatility and bioactivity, particularly in medicinal chemistry. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the iodine atom may influence electronic properties and serve as a handle for further functionalization (e.g., via cross-coupling reactions) . Its isopropyl substituent likely improves solubility compared to bulkier alkyl groups, as seen in analogs like N-isopropyl derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Iodo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-amine typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a 1,3-dicarbonyl compound, such as acetylacetone, under acidic or basic conditions.

Introduction of the trifluoromethyl group: This step can be accomplished using reagents like trifluoromethyl iodide (CF3I) or trifluoromethyl sulfonic acid (CF3SO3H) in the presence of a base.

Isopropylation: The isopropyl group can be introduced through alkylation using isopropyl halides, such as isopropyl bromide, in the presence of a base.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to minimize waste and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

5-Iodo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The iodine atom at position 5 can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents for this purpose include sodium azide (NaN3) or potassium cyanide (KCN).

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Sodium azide (NaN3), potassium cyanide (KCN)

Major Products Formed

Oxidation: Corresponding oxidized derivatives

Reduction: Reduced derivatives

Substitution: Substituted pyrazole derivatives

Scientific Research Applications

5-Iodo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-amine has several scientific research applications, including:

Chemistry: It can be used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound may be used in the study of enzyme inhibition and receptor binding due to its unique structural features.

Industry: It can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-Iodo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or modulator of certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The iodine atom in the target compound distinguishes it from non-halogenated or differently substituted pyrazoles. For example:

• 5-Phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine : Lacks iodine but includes a phenyl group at position 5. This substitution reduces molecular weight (MW = 241.2 g/mol) compared to the iodinated analog (estimated MW ≈ 348.1 g/mol) and may enhance π-stacking interactions in biological targets .
• 3-(3-(4-(4-(Trifluoromethyl)phenoxy)phenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-4-amine (64b): Incorporates an oxadiazole ring instead of iodine, resulting in a higher melting point (184–187°C vs.

Compound	Molecular Formula	Key Substituents	Melting Point (°C)	Notable Properties
Target compound	C₇H₁₀F₃IN₃	5-I, 1-isopropyl, 3-CF₃	Not reported	High halogen content, modifiable
5-Phenyl-3-CF₃-1H-pyrazol-4-amine	C₁₀H₈F₃N₃	5-Ph, 3-CF₃	Not reported	Antimycobacterial activity
Compound 64b	C₁₈H₁₃F₃N₆O	3-oxadiazole, 4-NH₂, 5-CF₃	184–187	Antibiotic activity

Key Research Findings and Gaps

• Electronic Effects : Computational studies (e.g., using Multiwfn ) could elucidate how iodine’s polarizability impacts the pyrazole ring’s electron density compared to phenyl or oxadiazole substituents.
• Biological Data : While antimycobacterial and antibiotic activities are documented for analogs , the target compound’s specific efficacy and toxicity remain unstudied.
• Synthetic Optimization : Higher-yielding routes for iodinated pyrazoles are needed to enable scalable production.

Biological Activity

5-Iodo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-amine is a compound of interest due to its potential biological activities, particularly in medicinal chemistry and pharmacology. This article explores its synthesis, biological properties, mechanisms of action, and relevant research findings.

The molecular formula for 5-Iodo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-amine is $C_7H_{10}F_3N_2I$, with a molecular weight of approximately 292.08 g/mol. The compound features a pyrazole ring substituted with an iodine atom and a trifluoromethyl group, which are essential for its biological activity.

Property	Value
Molecular Formula	C7H10F3N2I
Molecular Weight	292.08 g/mol
IUPAC Name	5-Iodo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-amine
CAS Number	Not available

Synthesis

The synthesis of 5-Iodo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-amine can be achieved through various methods, including the iodination of pyrazole derivatives and the introduction of trifluoromethyl groups via nucleophilic substitution reactions. A common approach involves starting from a suitable pyrazole precursor and treating it with iodine in the presence of oxidizing agents.

Antiproliferative Effects

Research indicates that compounds within the pyrazole family, including 5-Iodo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-amine, exhibit significant antiproliferative activity against various cancer cell lines. For instance, studies have shown that derivatives with bulky substituents at specific positions on the pyrazole ring can modulate their inhibitory effects on cell proliferation.

In a study evaluating antiproliferative activity against human cancer cell lines such as K562 (chronic myeloid leukemia) and MCF-7 (breast cancer), it was observed that certain pyrazole derivatives induced apoptosis through the activation of caspase pathways and downregulation of proliferating cell nuclear antigen (PCNA) levels .

The mechanism underlying the biological activity of 5-Iodo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-4-amine involves several pathways:

• Enzyme Inhibition : The compound may act as an inhibitor of specific kinases involved in cell signaling pathways that regulate cell growth and survival.
• Apoptosis Induction : Activation of apoptotic pathways has been linked to the compound's ability to induce PARP cleavage and caspase activation, leading to programmed cell death.
• Cell Cycle Arrest : By affecting PCNA expression, this compound may interfere with DNA replication processes, resulting in cell cycle arrest.

Case Studies and Research Findings

Several studies have explored the biological implications of pyrazole derivatives:

• Anticancer Activity : A series of studies demonstrated that certain pyrazole derivatives exhibited selective cytotoxicity against cancer cells while sparing normal cells. For example, compounds were tested at concentrations as low as 10 µM, showing significant reductions in viable cell counts after 48 hours of treatment .
• Fluorescence Properties : Research has also highlighted the potential for pyrazoles to exhibit unique fluorescence properties, which could be leveraged for imaging applications in biological systems .
• Structure–Activity Relationship (SAR) : The introduction of various substituents on the pyrazole ring has been systematically studied to understand their influence on biological activity. Compounds with larger or more electronegative substituents often displayed enhanced potency against specific targets .